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Compound of Interest

Compound Name: 4-Ethylbiphenyl

Cat. No.: B1582967 Get Quote

This guide provides a comprehensive technical overview of 4-Ethylbiphenyl, a biphenyl

derivative of significant interest in chemical synthesis and materials science. Intended for

researchers, scientists, and professionals in drug development, this document delves into the

core physicochemical properties, established synthetic routes, and modern analytical

methodologies for the characterization of this compound. The information presented is

grounded in authoritative sources to ensure scientific integrity and practical applicability.

Core Molecular and Physical Properties
4-Ethylbiphenyl, also known as 1-ethyl-4-phenylbenzene, is an aromatic hydrocarbon. Its

fundamental properties are pivotal for its application in various chemical processes. The

molecular structure consists of a biphenyl scaffold with an ethyl group substituent at the para

position of one of the phenyl rings.

Molecular Identity and Weight
The chemical identity of a compound is fundamentally defined by its molecular formula and

weight. These parameters are crucial for stoichiometric calculations in synthesis and for

interpretation of mass spectrometry data.

Molecular Formula: C₁₄H₁₄[1][2][3][4]

Molecular Weight: 182.26 g/mol [1][2][5]
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The precise mass is critical for high-resolution mass spectrometry, which distinguishes

compounds with the same nominal mass.

Physicochemical Data Summary
The physical properties of 4-Ethylbiphenyl dictate its behavior in different environments and

are essential for designing experimental procedures, including reaction conditions and

purification methods.

Property Value Source

IUPAC Name 1-ethyl-4-phenylbenzene PubChem[1]

CAS Number 5707-44-8 NIST[2], Cheméo[5]

Appearance White crystalline powder ChemicalBook[6]

Melting Point Not available

Boiling Point 205 °C at 3 mmHg ChemicalBook[6]

Solubility Insoluble in water Cheméo[5]

LogP (Octanol/Water) ~3.6 Sigma-Aldrich[7]

Molecular Structure Visualization
A visual representation of the molecular structure of 4-Ethylbiphenyl is provided below,

generated using the DOT language. This diagram illustrates the connectivity of atoms within

the molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1582967?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylbiphenyl
https://webbook.nist.gov/cgi/cbook.cgi?ID=5707-44-8&Units=SI
https://www.chemeo.com/cid/31-034-9/4-Ethylbiphenyl
https://www.chemicalbook.com/msds/4-cyano-4-ethylbiphenyl.pdf
https://www.chemicalbook.com/msds/4-cyano-4-ethylbiphenyl.pdf
https://www.chemeo.com/cid/31-034-9/4-Ethylbiphenyl
https://www.sigmaaldrich.com/SG/en/sds/aldrich/134341
https://www.benchchem.com/product/b1582967?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials
(4-Ethylphenylboronic acid, Bromobenzene)

Suzuki Coupling Reaction
(Pd Catalyst, Base)

Aqueous Work-up
& Extraction

Column Chromatography

Pure 4-Ethylbiphenyl

Analytical Characterization

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(GC-MS) HPLC Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1582967?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582967?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 4-Ethylbiphenyl | C14H14 | CID 79786 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 4-Ethylbiphenyl [webbook.nist.gov]

3. 4-Ethylbiphenyl – Biotuva Life Sciences [biotuva.com]

4. 4-Ethylbiphenyl [webbook.nist.gov]

5. 4-Ethylbiphenyl (CAS 5707-44-8) - Chemical & Physical Properties by Cheméo
[chemeo.com]

6. chemicalbook.com [chemicalbook.com]

7. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to 4-Ethylbiphenyl:
Properties, Synthesis, and Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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